4-chloroisoquinoline-1-carboxylic acid
Overview
Description
4-Chloroisoquinoline-1-carboxylic acid is a heterocyclic organic compound. It has a molecular formula of C10H6ClNO2 and a molecular weight of 207.61.
Synthesis Analysis
The synthesis of quinoline derivatives, including 4-chloroisoquinoline-1-carboxylic acid, has seen significant advancements in recent years . These syntheses often involve green and clean methods, such as using microwaves, recyclable catalysts, one-pot reactions, solvent-free conditions, ionic liquids, ultrasound-promoted synthesis, and photocatalytic synthesis (UV radiation) .Molecular Structure Analysis
The molecular structure of 4-chloroisoquinoline-1-carboxylic acid comprises a carboxylic acid group attached to a chloroisoquinoline . The exact structure and its 3D conformation are not explicitly mentioned in the search results.Scientific Research Applications
Organic Synthesis
4-chloroisoquinoline-1-carboxylic acid: is a versatile compound in organic chemistry, often used as a building block for synthesizing various organic molecules. Its carboxylic acid group is reactive and can undergo transformations such as substitution, elimination, and coupling reactions . This makes it valuable for constructing complex molecules, especially in the synthesis of heterocyclic compounds like quinolines, which are prevalent in many pharmaceuticals .
Nanotechnology
In the realm of nanotechnology, 4-chloroisoquinoline-1-carboxylic acid can be employed as a surface modifier. It helps improve the dispersion of carbon-based nanostructures, such as carbon nanotubes and graphene, in polar solvents. This is crucial for the development of nanomaterials with enhanced properties for various applications .
Polymer Chemistry
The carboxylic acid group of 4-chloroisoquinoline-1-carboxylic acid is instrumental in polymer chemistry. It can act as a monomer or an additive in polymerization reactions. The compound can also serve as a catalyst, promoting the formation of synthetic or natural polymers with specific desired characteristics .
Medicine
In medicinal chemistry, 4-chloroisoquinoline-1-carboxylic acid derivatives are explored for their biological activities. Quinoline, a related structure, is a common scaffold in drug discovery, leading to compounds with potential therapeutic applications. The compound’s derivatives are being studied for their roles in creating new pharmaceuticals .
Pharmacy
Pharmaceutical formulations benefit from the inclusion of 4-chloroisoquinoline-1-carboxylic acid due to its chemical properties. It can be used to modify the solubility and stability of active pharmaceutical ingredients, enhancing their efficacy and shelf-life .
Industrial Chemistry
4-chloroisoquinoline-1-carboxylic acid: finds applications in industrial chemistry, particularly in the synthesis of quinoline derivatives. These derivatives are important for various industrial processes, including the production of dyes, agrochemicals, and other industrial chemicals .
Drug Discovery
The compound is a key intermediate in the synthesis of biologically active molecules. Its role in the construction of quinoline scaffolds, which are central to many drug discovery efforts, is significant. Researchers utilize it to develop new drugs with improved potency and selectivity .
Green Chemistry
Lastly, 4-chloroisoquinoline-1-carboxylic acid is part of green chemistry initiatives. It’s used in cleaner synthesis processes that aim to reduce environmental impact. This includes solvent-free reactions, microwave-assisted syntheses, and the use of recyclable catalysts .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloroisoquinoline-1-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-chlorobenzonitrile", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "sodium nitrite", "copper(I) chloride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Conversion of 2-chlorobenzonitrile to 2-chlorobenzamide using ethyl acetoacetate and sodium ethoxide in ethanol.", "Step 2: Cyclization of 2-chlorobenzamide to 4-chloroisoquinoline using sulfuric acid as a catalyst.", "Step 3: Diazotization of 4-chloroisoquinoline using sodium nitrite and hydrochloric acid.", "Step 4: Coupling of the diazonium salt with copper(I) chloride to form the corresponding copper complex.", "Step 5: Hydrolysis of the copper complex using sodium hydroxide to yield 4-chloroisoquinoline-1-carboxylic acid.", "Step 6: Neutralization of the reaction mixture with sodium bicarbonate and extraction of the product with water.", "Step 7: Purification of the product by recrystallization from ethanol and drying to obtain the final product." ] } | |
CAS RN |
1179149-31-5 |
Product Name |
4-chloroisoquinoline-1-carboxylic acid |
Molecular Formula |
C10H6ClNO2 |
Molecular Weight |
207.6 |
Purity |
95 |
Origin of Product |
United States |
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